2,4-dichloro-N-[2-[3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C29H29Cl2N3O4S/c1-37-25-10-7-19(15-26(25)38-2)11-12-32-28(35)18-39-27-17-34(24-6-4-3-5-22(24)27)14-13-33-29(36)21-9-8-20(30)16-23(21)31/h3-10,15-17H,11-14,18H2,1-2H3,(H,32,35)(H,33,36)
• InChI Key: FJKSRPYKECRKPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=C(C=C(C=C4)Cl)Cl)OC
• Molecular Formula: C29H29Cl2N3O4S
• Molecular Weight: 586.5 g/mol
• CAS No.: 532975-56-7

Description

2,4-dichloro-N-[2-[3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C29H29Cl2N3O4S and its molecular weight is 586.53. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Biological Studies

• Research on derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones highlighted the synthesis and characterization of compounds with potential antibacterial and antioxidant activities. These findings suggest that structurally related compounds, including benzamides, might be explored for similar biological properties (Subbulakshmi N. Karanth et al., 2019).

Unique Properties of Organic Compounds

• A study on the synthesis of 4,8-Bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane showcases the exploration of unique chemical structures for potential applications in materials science and pharmacology (J. Nakayama et al., 1998).

Antimicrobial Coatings

• The development of novel N-halamine precursors for antibacterial coatings on cellulose demonstrates the intersection of chemistry and materials science for creating surfaces resistant to microbial growth. This research could inform the development of coatings or additives based on the chemical structure of interest (Tong Mu et al., 2018).

Antimicrobial Agents

• Synthesis and characterization of new quinazolines as potential antimicrobial agents indicate ongoing interest in developing novel compounds for pharmaceutical applications. Similar synthetic approaches might be applicable to the compound for exploring its potential as an antimicrobial agent (N. Desai et al., 2007).